Cas no 32664-22-5 (3-(3-chlorophenyl)-5-phenyl-1H-pyrazole)

3-(3-chlorophenyl)-5-phenyl-1H-pyrazole structure
32664-22-5 structure
Product Name:3-(3-chlorophenyl)-5-phenyl-1H-pyrazole
CAS No:32664-22-5
MF:C15H11ClN2
MW:254.714242219925
CID:917152
PubChem ID:290613
Update Time:2025-04-19

3-(3-chlorophenyl)-5-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(3-chlorophenyl)-5-phenyl-1H-pyrazole
    • 1h-pyrazole, 5-(3-chlorophenyl)-3-phenyl-
    • 3-(3-chloro-phenyl)-5-phenyl-1(2)H-pyrazole
    • 3(5)-m-Chlorphenyl-5(3)-phenylpyrazol
    • 3-(m-Chlorphenyl)-5-phenylpyrazol
    • AC1L6E4W
    • AC1Q3SPY
    • AG-J-59292
    • AR-1C3829
    • CHEMBL407336
    • CTK4G9087
    • NSC154680
    • 32664-22-5
    • SCHEMBL22307330
    • SCHEMBL14985494
    • DB-393717
    • DTXSID60302855
    • NSC-154680
    • Inchi: 1S/C15H11ClN2/c16-13-8-4-7-12(9-13)15-10-14(17-18-15)11-5-2-1-3-6-11/h1-10H,(H,17,18)
    • InChI Key: QZLZJNUWMBIFIL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C1C=C(C2C=CC=CC=2)NN=1

Computed Properties

  • Exact Mass: 254.06123
  • Monoisotopic Mass: 254.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • PSA: 28.68
  • LogP: 4.39710
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